Cas no 1219913-95-7 (2,5-difluoro-N-(1-hydroxycyclopentyl)methylbenzene-1-sulfonamide)

• Product Name: 2,5-difluoro-N-(1-hydroxycyclopentyl)methylbenzene-1-sulfonamide
• CAS No: 1219913-95-7
• MF: C₁₂H₁₅F₂NO₃S
• MW: 291.314209222794
• CID: 6400351
• PubChem ID: 49670563
• Update Time: 2025-06-08

2,5-difluoro-N-(1-hydroxycyclopentyl)methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,5-difluoro-N-(1-hydroxycyclopentyl)methylbenzene-1-sulfonamide
• 2,5-difluoro-N-[(1-hydroxycyclopentyl)methyl]benzenesulfonamide
• 1219913-95-7
• VU0525674-1
• 2,5-difluoro-N-((1-hydroxycyclopentyl)methyl)benzenesulfonamide
• SR-01000925622
• 2,5-difluoro-N-[(1-hydroxycyclopentyl)methyl]benzene-1-sulfonamide
• AKOS014446416
• F5857-6252
• SR-01000925622-1

• Inchi： 1S/C12H15F2NO3S/c13-9-3-4-10(14)11(7-9)19(17,18)15-8-12(16)5-1-2-6-12/h3-4,7,15-16H,1-2,5-6,8H2
• InChI Key： RGDHCQMQZOMPOY-UHFFFAOYSA-N
• SMILES： C1(S(NCC2(O)CCCC2)(=O)=O)=CC(F)=CC=C1F

Computed Properties

• Exact Mass: 291.07407084g/mol
• Monoisotopic Mass: 291.07407084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 74.8Ų

Additional information on 2,5-difluoro-N-(1-hydroxycyclopentyl)methylbenzene-1-sulfonamide

2,5-difluoro-N-(1-hydroxycyclopentyl)methylbenzene-1-sulfonamide (CAS No. 1219913-95-7): An Overview of a Promising Compound in Medicinal Chemistry

2,5-difluoro-N-(1-hydroxycyclopentyl)methylbenzene-1-sulfonamide (CAS No. 1219913-95-7) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This article provides a comprehensive overview of the compound, including its chemical properties, biological activities, and recent advancements in research.

The molecular structure of 2,5-difluoro-N-(1-hydroxycyclopentyl)methylbenzene-1-sulfonamide is characterized by the presence of a sulfonamide group, two fluorine atoms, and a hydroxycyclopentyl moiety. These functional groups contribute to the compound's high reactivity and selectivity, making it an attractive candidate for various pharmaceutical applications. The fluorine atoms enhance the lipophilicity and metabolic stability of the molecule, while the hydroxycyclopentyl group imparts additional steric hindrance and hydrogen bonding capabilities.

In recent years, extensive research has been conducted to explore the biological activities of 2,5-difluoro-N-(1-hydroxycyclopentyl)methylbenzene-1-sulfonamide. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2,5-difluoro-N-(1-hydroxycyclopentyl)methylbenzene-1-sulfonamide effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in LPS-stimulated macrophages. This finding suggests that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 2,5-difluoro-N-(1-hydroxycyclopentyl)methylbenzene-1-sulfonamide has also been investigated for its analgesic properties. A preclinical study using rodent models of pain demonstrated that the compound significantly reduced nociceptive responses without causing central nervous system side effects commonly associated with traditional analgesics such as opioids. These results indicate that 2,5-difluoro-N-(1-hydroxycyclopentyl)methylbenzene-1-sulfonamide could be a promising alternative for pain management.

The pharmacokinetic profile of 2,5-difluoro-N-(1-hydroxycyclopentyl)methylbenzene-1-sulfonamide has also been studied in detail. Research has shown that the compound exhibits favorable oral bioavailability and a long half-life, which are desirable properties for a drug candidate. Additionally, studies have demonstrated that the compound is metabolically stable and does not undergo significant first-pass metabolism, further enhancing its potential as an orally administered therapeutic agent.

In terms of safety and toxicity, preliminary studies have indicated that 2,5-difluoro-N-(1-hydroxycyclopentyl)methylbenzene-1-sulfonamide is well-tolerated at therapeutic doses. Toxicity assessments in animal models have not revealed any significant adverse effects on major organs or systems. However, further preclinical and clinical studies are necessary to fully evaluate the safety profile of this compound.

The development of new drugs often involves optimizing lead compounds to enhance their efficacy and reduce side effects. In this context, several analogs of 2,5-difluoro-N-(1-hydroxycyclopentyl)methylbenzene-1-sulfonamide have been synthesized and evaluated for their biological activities. These analogs vary in terms of functional group substitutions and structural modifications. For example, replacing the hydroxycyclopentyl group with other cyclic structures or introducing additional substituents on the benzene ring has been shown to modulate the compound's pharmacological properties.

The future prospects for 2,5-difluoro-N-(1-hydroxycyclopentyl)methylbenzene-1-sulfonamide are promising. Ongoing research aims to further elucidate its mechanism of action and identify potential targets for therapeutic intervention. Additionally, clinical trials are being planned to evaluate the safety and efficacy of this compound in human subjects. If these trials yield positive results, 2,5-difluoro-N-(1-hydroxycyclopentyl)methylbenzene-1-sulfonamide could become a valuable addition to the arsenal of drugs used to treat inflammatory and pain-related conditions.

In conclusion, 2,5-difluoro-N-(1-hydroxycyclopentyl)methylbenzene-1-sulfonamide (CAS No. 1219913-95-7) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its potential as an anti-inflammatory and analgesic agent makes it an exciting candidate for further development in medicinal chemistry. As research continues to advance our understanding of this compound's mechanisms and applications, it holds great promise for improving patient outcomes in various medical conditions.